(T-4)-[omicron-(3,5-dimethyl-2H-pyrrol-2-ylidene-kappaN)-3,5-dimethyl-1H-pyrrole-2-hexadecanoato(2-)-kappaN1]difluoro-borate(1-)

• IUPAC Name: 15-(2,2-difluoro-4,6,10,12-tetramethyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaen-8-yl)pentadecanoic acid
• InChI: InChI=1S/C28H43BF2N2O2/c1-21-19-23(3)32-27(21)25(28-22(2)20-24(4)33(28)29(32,30)31)17-15-13-11-9-7-5-6-8-10-12-14-16-18-26(34)35/h19-20H,5-18H2,1-4H3,(H,34,35)
• InChI Key: ZYVVTRGXJPHJOE-UHFFFAOYSA-N
• Canonical SMILES: [B-]1(N2C(=CC(=C2C(=C3[N+]1=C(C=C3C)C)CCCCCCCCCCCCCCC(=O)O)C)C)(F)F
• Molecular Formula: C28H43BF2N2O2
• Molecular Weight: 488.5 g/mol

Description

BODIPY-Palmitate is a fluorescently tagged form of palmitic acid that displays excitation/emission maxima of 488/508 nm, respectively. It has been used to monitor fatty acid uptake and metabolism in cultured cells.

Scientific Research Applications

Antiviral Research

• The Omicron variant of the severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2) has raised concerns about immune evasion. . Investigating the compound’s impact on T-cell immunity and its potential as an antiviral agent could be valuable.

Mechanism of Action

Target of Action

The primary target of this compound is polar lipids , particularly those localized to lipid droplets in both live and fixed cells . The compound’s ability to localize to these targets allows it to be used as a fluorescent probe for lipid droplets .

Mode of Action

The compound interacts with its targets by localizing to polar lipids. This interaction results in the compound being able to label cellular neutral lipid contents . This labeling is particularly effective for lipid droplets, making the compound a valuable tool for visualizing these structures in a variety of microscopy techniques .

Pharmacokinetics

The compound is known to be soluble in several solvents including chloroform, dmf, dmso, and methanol , which suggests that it could have good bioavailability

Result of Action

The primary result of the compound’s action is the labeling of cellular neutral lipid contents, particularly those localized to lipid droplets . This labeling allows lipid droplets to be visualized using various microscopy techniques, providing valuable insights into lipid storage and mobilization processes.

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For example, the compound’s solubility in various solvents suggests that the solvent used could impact its action and efficacy . Additionally, the compound’s fluorescent properties could potentially be affected by environmental factors such as temperature and pH, although further studies would be needed to confirm this.